Cas no 5271-26-1 (2-Phenylpiperazine)

• Product Name: 2-Phenylpiperazine
• CAS No: 5271-26-1
• Molecular Formula: C₁₀H₁₄N₂
• Molecular Weight: 162.23156
• MDL: MFCD01871362
• CID: 45651
• PubChem ID: 250673

2-Phenylpiperazine Properties

Names and Identifiers

• 2-Phenylpiperazine
• 2-Phenyl-piperazine
• Piperazine, 2-phenyl-
• (RS)-2-phenylpiperazine
• 2-phenylpiperazin
• m-phenylpiperazine
• NSC 70392
• FS-1660
• A7703
• (+,-)-2-phenyl-piperazine
• NSC70392
• 2-phenyl piperazine
• Z1250954583
• 2-Phenylpiperazine, 96%
• AM20050412
• AKOS005254264
• CS-W021745
• FT-0658973
• NSC-70392
• 3-Phenylpiperazine
• J-510265
• RIMRLBGNCLMSNH-UHFFFAOYSA-N
• AB31252
• EN300-212398
• SY033711
• SCHEMBL451612
• DTXSID60290682
• MFCD01871362
• (+/-)-3-phenyl piperazine
• AB10478
• 5271-26-1
• AB31256
• NCIOpen2_000459
• (2R)-2-Phenyl-piperazine
• DB-001770
• 2-phenyl-piperazine
• PIPERAZINE, 2-PHENYL-
• (2S)-2-Phenyl-piperazine

• MDL： MFCD01871362
• InChIKey： RIMRLBGNCLMSNH-UHFFFAOYSA-N
• Inchi： 1S/C10H14N2/c1-2-4-9(5-3-1)10-8-11-6-7-12-10/h1-5,10-12H,6-8H2
• SMILES： C2=C(C1NCCNC1)C=CC=C2

Computed Properties

• Exact Mass: 162.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.116
• Heavy Atom Count: 12
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• LogP: 1.57810
• PSA: 24.06000
• Refractive Index: 1.521
• Boiling Point: 289.2°C at 760 mmHg
• Melting Point: 83-87 °C (lit.)
• Flash Point: 169 °C
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 0.997

2-Phenylpiperazine Security Information

• Symbol:
• WGK Germany：2
• Safety Term：S26;S36/37
• Safety Instruction： S26-S36/37
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• HazardClass：8

2-Phenylpiperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%